2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 8-(4-methoxyphenyl)-2-prop-2-enyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C15H16N4O3/c1-3-8-19-14(21)13(20)18-10-9-17(15(18)16-19)11-4-6-12(22-2)7-5-11/h3-7H,1,8-10H2,2H3
• InChI Key: UIUBLRXOGDPYNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN(C(=O)C3=O)CC=C
• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol
• CAS No.: 941888-27-3

Description

The compound “2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione” is a novel triazole-pyrimidine hybrid. Pyrimidine and its derivatives have been proven to use antiviral, anticancer, antioxidant, and antimicrobial activity.

Synthesis Analysis

The synthesis of this compound involves a series of reactions, which were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound was analyzed using 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound were analyzed using various techniques, including mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Synthesis and Antiviral Activity

One significant application of compounds related to 2-allyl-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione is in the field of medicinal chemistry, particularly in the synthesis of antiviral drugs. For instance, the chemical synthesis of aminoimidazo[1,2-a]-s-triazin-4-one, a nucleoside and nucleotide analogue, shows moderate activity against rhinovirus at non-toxic levels (Kim, Bartholomew, Allen, Robins, & Revankar, 1978).

Synthesis of Bioactive Compounds

Another application involves the synthesis of bioactive compounds, such as the creation of β-tricarbonyl compounds and their reactions with urea and thioureas. This process generates compounds with potential biological activity, highlighting the versatility of these chemical structures in pharmaceutical research (Saçmacı et al., 2008).

Development of Analogues for Alkaloids

The synthesis of analogues of imidazole alkaloids naamidine A and G, which incorporate a 1,3,5-triazine core, is another research application. These efforts contribute to the exploration of novel pharmacological properties and the expansion of chemical diversity in drug discovery (Witchard & Watson, 2010).

Antibacterial Activity

The synthesis of derivatives of imidazo[2,1-c][1,2,4]triazine and their evaluation for antibacterial properties is a crucial area of research. This includes the development of compounds like 3-substituted-8-methoxy-1, 2, 4-triazino[3, 4-b]benzothiazole-4(H)-ones, which have been screened for antibacterial activity, demonstrating the potential of these compounds in addressing bacterial infections (Vartale et al., 2008).

Mechanism of Action

The mechanism of action of this compound was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway. It has promising neuroprotective and anti-inflammatory properties.

Future Directions

The study strongly indicates that the novel scaffolds of triazole-pyrimidine-based compounds can potentially be developed as neuroprotective and anti-neuroinflammatory agents. This suggests a promising future direction for the research and development of this compound.